Cas no 2680699-11-8 (tert-butyl N-(5-bromo-6-chloro-2-methylpyridin-3-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-6-chloro-2-methylpyridin-3-yl)carbamate
• CAS No: 2680699-11-8
• MF: C₁₁H₁₄BrClN₂O₂
• MW: 321.598061084747
• CID: 5632847
• PubChem ID: 165925425
• Update Time: 2025-06-08

tert-butyl N-(5-bromo-6-chloro-2-methylpyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680699-11-8
• tert-butyl N-(5-bromo-6-chloro-2-methylpyridin-3-yl)carbamate
• EN300-28294143

• Inchi： 1S/C11H14BrClN2O2/c1-6-8(5-7(12)9(13)14-6)15-10(16)17-11(2,3)4/h5H,1-4H3,(H,15,16)
• InChI Key： DNQNCLQBVAIZKP-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C)C(=C1)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 319.99272g/mol
• Monoisotopic Mass: 319.99272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(5-bromo-6-chloro-2-methylpyridin-3-yl)carbamate

Introduction to Tert-butyl N-(5-bromo-6-chloro-2-methylpyridin-3-yl)carbamate (CAS No. 2680699-11-8)

Tert-butyl N-(5-bromo-6-chloro-2-methylpyridin-3-yl)carbamate, with the chemical formula corresponding to its CAS number 2680699-11-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of tert-butyl and halogen substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The N-(5-bromo-6-chloro-2-methylpyridin-3-yl)carbamate moiety is a key functional group that imparts specific interactions with biological targets. The bromo and chloro atoms at positions 5 and 6 of the pyridine ring enhance the electrophilicity of the molecule, facilitating its participation in various chemical reactions such as nucleophilic substitution and cross-coupling reactions. These characteristics make it an attractive building block for the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been a growing interest in developing novel pyridine-based compounds for their potential therapeutic applications. The pharmaceutical industry has been particularly keen on exploring derivatives of pyridine due to their ability to modulate various biological pathways. For instance, studies have shown that pyridine derivatives can interact with enzymes and receptors involved in inflammation, pain management, and neurodegenerative diseases. The compound tert-butyl N-(5-bromo-6-chloro-2-methylpyridin-3-yl)carbamate has been investigated for its potential role in these areas, with preliminary findings suggesting promising bioactivity.

The tert-butyl group at the carbamate position not only enhances the stability of the molecule but also influences its solubility and metabolic profile. This makes it a favorable candidate for further development into drug candidates. Additionally, the presence of halogen atoms provides multiple sites for functionalization, allowing chemists to design molecules with specific pharmacological properties. Such structural versatility is crucial in drug discovery, where the ability to fine-tune molecular structure can significantly impact efficacy and selectivity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex heterocyclic compounds like tert-butyl N-(5-bromo-6-chloro-2-methylpyridin-3-yl)carbamate. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired pyridine framework with high precision. These methods not only improve yield but also minimize byproduct formation, making them environmentally sustainable and economically viable.

The compound's potential applications extend beyond pharmaceuticals into the agrochemical sector. Pyridine derivatives are known for their role as intermediates in the synthesis of pesticides and herbicides. The structural motifs present in tert-butyl N-(5-bromo-6-chloro-2-methylpyridin-3-yl)carbamate make it a suitable candidate for developing novel agrochemicals that target specific pests while maintaining environmental safety. This dual functionality underscores its importance as a versatile chemical entity.

In conclusion, tert-butyl N-(5-bromo-6-chloro-2-methylpyridin-3-yl)carbamate (CAS No. 2680699-11-8) represents a significant advancement in synthetic chemistry with broad implications for drug discovery and agrochemical development. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative therapeutic agents and sustainable agricultural solutions. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow even further.